Cas no 67467-96-3 (4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal)

• Product Name: 4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
• CAS No: 67467-96-3
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 966076
• PubChem ID: 228989
• Update Time: 2025-04-19

4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal
• 3-(4-tert-pentylphenyl)-2-methylpropanal
• 3-[4-(1,1-dimethyl-propyl)-phenyl]-2-methyl-propionaldehyde
• 3-(p-tert.-amyl-phenyl)-2-methyl-propionaldehyde
• 3-(p-tert-amyl-phenyl)-2-methyl-propionaldehyde
• 3-[4-(1,1-DIMETHYLPROPYL)PHENYL]-2-METHYLPROPIONALDEHYDE
• AC1L5GMV
• AC1Q6PK3
• AG-G-55108
• AR-1E3555
• CTK5C6211
• NSC22277
• 4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
• 67467-96-3
• YEDZFQXXPSYBGE-UHFFFAOYSA-N
• SCHEMBL4447719
• DTXSID40281634
• NSC-22277
• FT-0762443
• 3-(p-tert.amyl-phenyl)-2-methyl-propionaldehyde
• DA-25102

• Inchi： 1S/C15H22O/c1-5-15(3,4)14-8-6-13(7-9-14)10-12(2)11-16/h6-9,11-12H,5,10H2,1-4H3
• InChI Key： YEDZFQXXPSYBGE-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 218.16700
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.4

Experimental Properties

• Color/Form: No data available
• Density: 0.924
• Melting Point: NA
• Boiling Point: 295.3°C at 760 mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.489
• Solubility: Chloroform, Ethyl Acetate, Methanol
• PSA: 17.07000
• LogP: 3.75170
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives